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Compound of Interest

Compound Name: Tiadilon

Cat. No.: B011759

An in-depth examination of the effects of the fungicide Tiadinil on non-target organisms,
synthesizing available ecotoxicity data and outlining standard experimental protocols.

Executive Summary

Tiadinil is a systemic fungicide belonging to the anilide class, primarily utilized for the control of
fungal and certain bacterial diseases in rice cultivation. Its mode of action in target plants
involves the induction of systemic acquired resistance (SAR), a plant defense mechanism.
While effective in its agricultural application, understanding its potential impact on non-target
organisms is crucial for a comprehensive environmental risk assessment. This technical guide
provides a summary of the currently available quantitative data on the toxicity of Tiadinil to
various non-target organisms, details the standard experimental methodologies for
ecotoxicological testing, and visually represents these workflows. It is important to note that
while data for aquatic organisms are available, specific quantitative toxicity data for avian and
terrestrial invertebrates like earthworms are not readily found in the public domain.
Furthermore, information regarding the specific signaling pathways affected by Tiadinil in non-
target organisms is largely unavailable, with research primarily focused on its intended mode of
action in plants.

Ecotoxicological Data on Non-Target Organisms

The acute toxicity of Tiadinil to a range of non-target organisms has been evaluated. The
following tables summarize the key quantitative data available.
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Table 1: Acute Toxicity of Tiadinil to Aquatic Organisms

Toxicity
Test ) Exposure . Value o
. Species . Endpoint Classificati
Organism Duration (mglL)
on
Freshwater N
Fish Not Specified 96 hours LC50 2.9 Moderate
is
_ ] EC50
Aquatic Daphnia o
48 hours (Immobilisatio 6.7 Moderate
Invertebrate magna )
n
Selenastrum ErC50
Green Algae capricornutu 72 hours (Growth 11 Moderate
m Rate)
Selenastrum
Green Algae capricornutu 72 hours EyC50 (Yield) 5.2 Moderate
m

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes a specified effect in 50% of the test organisms.
ErC50: The concentration that causes a 50% reduction in the growth rate of the algae. EyC50:

The concentration that causes a 50% reduction in the yield of the algae.

Table 2: Acute Toxicity of Tiadinil to Other Non-Target
Organisms
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. . . Toxicity
Test Organism  Species Endpoint Value (mg/kg) .
Classification
Rattus
Rat (Oral) ) LD50 >5000 Low
norvegicus
Rattus
Rat (Dermal) ) LD50 >2000 Low
norvegicus
Honeybee ] ]
Apis mellifera LD50 >100 p g/bee Low
(Contact)
Silkworm Bombyx mori LD50 >400 Low

LD50: The dose of a substance that is lethal to 50% of the test organisms.
Data Gaps:

It is critical to highlight the absence of publicly available, specific quantitative toxicity data for
several key non-target organism groups:

o Avian Species: No acute oral LD50 values for representative bird species such as Bobwhite
quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos) were found.

o Earthworms: No acute LC50 values for representative earthworm species such as Eisenia
fetida were identified.

» Soil Microorganisms: While some studies suggest potential impacts of fungicides on soll
microbial communities, specific data on Tiadinil's effects are lacking.

Experimental Protocols

The following sections detail the standardized methodologies for the key ecotoxicity tests cited
in this guide, based on OECD guidelines.

Fish Acute Toxicity Test (Based on OECD Guideline 203)

This test determines the median lethal concentration (LC50) of a substance to fish over a 96-
hour exposure period.
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» Test Organism: A recommended freshwater fish species (e.g., Rainbow trout, Zebrafish).

e Test Conditions:

o Exposure Duration: 96 hours.

o Test Type: Can be static, semi-static, or flow-through.

o Temperature: Maintained at a constant, appropriate temperature for the test species.

o Light: Controlled photoperiod (e.g., 16 hours light, 8 hours dark).

o Loading: The biomass of fish per volume of test solution is kept low to avoid depletion of
dissolved oxygen.

e Procedure:

o Arange of test concentrations and a control group are prepared.

o Fish are acclimated to the test conditions before the start of the experiment.

o Fish are introduced to the test chambers.

o Observations of mortality and any sublethal effects (e.g., abnormal behavior, discoloration)
are made at 24, 48, 72, and 96 hours.

o Water quality parameters (pH, dissolved oxygen, temperature) are monitored regularly.

o Data Analysis: The LC50 value and its 95% confidence limits are calculated using
appropriate statistical methods (e.g., probit analysis).
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Fish Acute Toxicity Test Workflow (OECD 203).

Daphnia sp. Acute Immobilisation Test (Based on OECD
Guideline 202)

This test determines the concentration of a substance that causes immobilization in 50% of
Daphnia magna over a 48-hour period.

¢ Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

e Test Conditions:

[¢]

Exposure Duration: 48 hours.

o

Test Type: Static.

o

Temperature: 20 £ 1°C.

[¢]

Light: Controlled photoperiod (e.g., 16 hours light, 8 hours dark).
e Procedure:
o A series of test concentrations and a control are prepared in a suitable medium.

o Young daphnids are introduced into the test vessels.
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o The number of immobilized daphnids (those that are unable to swim within 15 seconds
after gentle agitation) is recorded at 24 and 48 hours.

o Water quality parameters are measured at the beginning and end of the test.

o Data Analysis: The EC50 for immobilization at 48 hours and its 95% confidence limits are

calculated.
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Daphnia sp. Acute Immobilisation Test Workflow (OECD 202).

Alga, Growth Inhibition Test (Based on OECD Guideline
201)

This test assesses the effect of a substance on the growth of a selected species of green algae
over a 72-hour period.

o Test Organism: A rapidly growing species of green algae, such as Selenastrum
capricornutum (now Pseudokirchneriella subcapitata).

o Test Conditions:
o Exposure Duration: 72 hours.

o Test Type: Static.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b011759?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Temperature: 21-24°C.
o Light: Continuous, uniform illumination.

o Culture Medium: A defined nutrient medium to support exponential growth.

e Procedure:

o Exponentially growing algal cultures are exposed to a range of test substance
concentrations.

o The cultures are incubated under controlled conditions of temperature and light.

o Algal growth is measured at least every 24 hours using a suitable method (e.g., cell
counts, fluorometry).

o Data Analysis: The growth rate and yield are calculated for each concentration. The ErC50
(for growth rate inhibition) and EyC50 (for yield reduction) and their 95% confidence limits
are determined.
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Alga Growth Inhibition Test Workflow (OECD 201).

Signaling Pathways in Non-Target Organisms
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A significant gap in the current understanding of Tiadinil's effects on non-target organisms is
the lack of information regarding its specific molecular and cellular mechanisms of toxicity. The
primary mode of action described for Tiadinil is the induction of Systemic Acquired Resistance
(SAR) in plants, which is a plant-specific defense pathway. There is no available evidence to
suggest that Tiadinil directly targets similar signaling pathways in animals. Further research is
required to elucidate the potential molecular initiating events and adverse outcome pathways of
Tiadinil in non-target species.

Conclusion

Based on the available data, Tiadinil exhibits moderate acute toxicity to aquatic organisms,
including fish, daphnids, and algae. Its acute toxicity to mammals, honeybees, and silkworms is
low. However, the lack of quantitative data for avian and soil-dwelling organisms represents a
significant uncertainty in a comprehensive environmental risk assessment. Future research
should prioritize generating these missing data points. Furthermore, investigations into the
specific signaling pathways and molecular mechanisms of toxicity in non-target organisms are
crucial for a more complete understanding of the potential environmental impacts of Tiadinil.
This technical guide serves as a summary of the current knowledge and a framework for
directing future research efforts.

 To cite this document: BenchChem. [Tiadinil's Ecotoxicological Profile: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011759#tiadinil-effects-on-non-target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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